Cas no 1261964-60-6 (3-Bromo-5-(3-trifluoromethoxyphenyl)phenol)

3-Bromo-5-(3-trifluoromethoxyphenyl)phenol is a brominated phenolic compound featuring a trifluoromethoxy-substituted phenyl group, which enhances its electronic and steric properties. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceuticals and agrochemicals. The presence of both bromine and trifluoromethoxy groups offers unique reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise functionalization. Its high purity and stability under various conditions ensure reliable performance in research and industrial applications. The compound's distinct structural features also contribute to potential biological activity, making it relevant for drug discovery and material science studies.
3-Bromo-5-(3-trifluoromethoxyphenyl)phenol structure
1261964-60-6 structure
Product Name:3-Bromo-5-(3-trifluoromethoxyphenyl)phenol
CAS No:1261964-60-6
MF:C13H8BrF3O2
MW:333.100633621216
MDL:MFCD18316150
CID:2766416
PubChem ID:53221873
Update Time:2025-07-02

3-Bromo-5-(3-trifluoromethoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 1261964-60-6
    • 5-Bromo-3'-(trifluoromethoxy)[1,1'-biphenyl]-3-ol
    • DTXSID00686469
    • 3-Bromo-5-(3-trifluoromethoxyphenyl)phenol, 95%
    • MFCD18316150
    • 3-BROMO-5-(3-TRIFLUOROMETHOXYPHENYL)PHENOL
    • 3-Bromo-5-(3-trifluoromethoxyphenyl)phenol
    • MDL: MFCD18316150
    • Inchi: 1S/C13H8BrF3O2/c14-10-4-9(5-11(18)7-10)8-2-1-3-12(6-8)19-13(15,16)17/h1-7,18H
    • InChI Key: PYDPSXNDXRGJGT-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1)C1C=CC=C(C=1)OC(F)(F)F)O

Computed Properties

  • Exact Mass: 331.96598Da
  • Monoisotopic Mass: 331.96598Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 29.5Ų

3-Bromo-5-(3-trifluoromethoxyphenyl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB322356-5 g
3-Bromo-5-(3-trifluoromethoxyphenyl)phenol, 95%; .
1261964-60-6 95%
5g
€1159.00 2023-04-26
abcr
AB322356-5g
3-Bromo-5-(3-trifluoromethoxyphenyl)phenol, 95%; .
1261964-60-6 95%
5g
€1159.00 2025-04-21
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